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Compound of Interest

Compound Name: 3,3,4,4-Tetramethylhexane

Cat. No.: B1606250

An In-depth Technical Guide to 3,3,4,4-Tetramethylhexane

CAS Number: 5171-84-6

Introduction

3,3,4,4-Tetramethylhexane is a highly branched, saturated aliphatic hydrocarbon.[1] Its
symmetrical structure contributes to its high chemical stability.[1] This colorless, transparent
liquid possesses a slight petroleum ether odor.[1] Due to its unique structure and stability, it
finds applications in specialized areas of the chemical and petroleum industries. This document
provides a comprehensive overview of its properties, synthesis, applications, and safety
considerations for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 3,3,4,4-Tetramethylhexane are summarized below.
This data is essential for its application in experimental and industrial settings.

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula CioH22 ECHEMI[1]
Molecular Weight 142.28 g/mol PubChem
CAS Number 5171-84-6 ECHEMI[1]
Density 0.770 g/cm? at 20°C ECHEMI[1]
Boiling Point 170°C ECHEMI[1]
Melting Point -46°C ECHEMI[1]
Flash Point 165°F ECHEMI[1]
Refractive Index (n20/D) 1.4359 ECHEMI[1]
Vapor Pressure 2.15 mmHg at 25°C Chemindex
EINECS Number 203-842-9 ECHEMI[1]

Data Type Value/Reference Source
Mass Spectrum (EI) Available NIST

IR Spectrum Available NIST
Kovats Retention Index Standard non-polar: 971, 984 PubChem
Enthalpy of Formation (AHf) -63.5 kcal/mol Mopacl2]

Synthesis and Experimental Protocols

The synthesis of highly branched alkanes like 3,3,4,4-tetramethylhexane can be challenging.

A common and effective method for creating such symmetrical alkanes is the Wurtz coupling

reaction. This reaction involves the reductive coupling of two alkyl halides in the presence of

sodium metal.
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Representative Experimental Protocol: Synthesis via
Wurtz Coupling

This protocol describes a representative method for the synthesis of 3,3,4,4-
tetramethylhexane starting from 2-chloro-2-methylbutane (tert-amyl chloride).

Objective: To synthesize 3,3,4,4-tetramethylhexane by the reductive coupling of 2-chloro-2-
methylbutane using sodium metal.

Materials:

2-chloro-2-methylbutane (tert-amyl chloride)

e Sodium metal, finely cut or as a dispersion

» Anhydrous diethyl ether (as solvent)

e Distilled water

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)

o Standard laboratory glassware for reflux and extraction

e Heating mantle and magnetic stirrer

Procedure:

e Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is thoroughly dried
to prevent side reactions with the sodium metal.

« Initiation: Place finely cut sodium metal pieces in the flask along with anhydrous diethyl ether
under a nitrogen atmosphere.

» Addition of Alkyl Halide: Dissolve 2-chloro-2-methylbutane in anhydrous diethyl ether and
place it in the dropping funnel. Add the solution dropwise to the stirred suspension of sodium
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in ether at a rate that maintains a gentle reflux.

o Reaction: After the addition is complete, continue to stir the mixture and reflux gently using a
heating mantle for several hours to ensure the reaction goes to completion.

e Quenching: Cool the reaction mixture to room temperature. Cautiously add ethanol to
guench any unreacted sodium, followed by the slow addition of distilled water to dissolve the
sodium chloride byproduct.

o Work-up: Transfer the mixture to a separatory funnel. Separate the ethereal layer containing
the product from the aqueous layer.

o Extraction and Washing: Wash the organic layer sequentially with distilled water and then
with brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter to remove the drying agent and remove the diethyl ether solvent using
a rotary evaporator.

 Purification: The crude product can be purified by fractional distillation to obtain pure 3,3,4,4-
tetramethylhexane.

Mandatory Visualizations
Diagram 1: Synthesis Pathway via Wurtz Coupling
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Synthesis of 3,3,4,4-Tetramethylhexane via Wurtz Coupling

Reaction Conditions

+ 2 Na

2 x 2-Chloro-2-methylbutane
[ ] (Sodium Metal) Dl B

(tert-Amyl Chloride)

Wurtz Reaction

+ 2 NaCl 3,3,4,4-Tetramethylhexane

(Sodium Chloride)

Click to download full resolution via product page
Caption: Wurtz coupling of 2-chloro-2-methylbutane to form 3,3,4,4-tetramethylhexane.

Applications

Due to its high stability and defined structure, 3,3,4,4-tetramethylhexane is utilized in several
specialized applications:

» Reference Standard: It serves as a reference standard in petroleum analysis and for
determining octane ratings.[1]

 Inert Solvent: The chemical industry employs it as an inert solvent for specific chemical
reactions where a non-reactive medium is crucial.[1]

» Fuel Additive: It is incorporated into some high-performance fuel formulations.[1]

Safety and Handling

Comprehensive safety data for 3,3,4,4-tetramethylhexane is not readily available in the form
of a complete Safety Data Sheet (SDS). However, some hazard information has been compiled
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from available sources. Users must handle this chemical with care and in accordance with
standard laboratory safety practices for flammable and potentially toxic organic compounds.

Table 3: Hazard and Safety Information

Identifier Value Source

UN Number 3390 ECHEMI[1]
Hazard Class 6.1/PG1 ECHEMI[1]
Risk Phrases (R-phrases) R22, R24, R34 ECHEMI[1]
Safety Phrases (S-phrases) S26, S36/37/39, S45 ChemBK[3]
Transport Hazard Symbol T (Toxic) ECHEMI[1]

Handling Precautions:

e Work in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

o Keep away from heat, sparks, and open flames.

e Ground all equipment when transferring to prevent static discharge.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water
and seek medical advice.[3]

 In case of an accident or if you feel unwell, seek immediate medical attention.[3]

This document is intended for informational purposes for a professional audience and should
not replace a formal risk assessment. Always consult available safety literature and institutional
safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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